Cyclopentolate hydrochloride

Specification

• Description: Cyclopentolate hydrochloride is the hydrochloride salt of cyclopentolate. It is used to produce mydriasis (excessive dilation of the pupil) and cycloplegia (paralysis of the ciliary muscle of the eye) for opthalmic diagnostic procedures. It acts more quickly than atropine and has a shorter duration of action. It has a role as a mydriatic agent, a parasympatholytic, a diagnostic agent and a muscarinic antagonist. It contains a cyclopentolate.; Cyclopentolate Hydrochloride is the hydrochloride salt form of cyclopentolate, an anticholinergic drug. Administered in the eye, cyclopentolate hydrochloride blocks the acetylcholine receptor in the sphincter muscle of the iris and the ciliary muscle, thereby preventing contraction. This dilates the pupil, producing mydriasis, and prevents the eye from accommodating.; A parasympatholytic anticholinergic used solely to obtain mydriasis or cycloplegia.; See also: Cyclopentolate (has active moiety) ... View More ...
• CAS No.: 5870-29-1
• Molecular Formula: C17H26ClNO3
• Molecular Weight: 327.8 g/mol
• IUPAC Name: 2-(dimethylamino)ethyl 2-(1-hydroxycyclopentyl)-2-phenylacetate;hydrochloride
• Standard InChI: InChI=1S/C17H25NO3.ClH/c1-18(2)12-13-21-16(19)15(14-8-4-3-5-9-14)17(20)10-6-7-11-17;/h3-5,8-9,15,20H,6-7,10-13H2,1-2H3;1H
• Standard InChI Key: RHKZVMUBMXGOLL-UHFFFAOYSA-N
• SMILES: CN(C)CCOC(=O)C(C1=CC=CC=C1)C2(CCCC2)O.Cl
• Canonical SMILES: CN(C)CCOC(=O)C(C1=CC=CC=C1)C2(CCCC2)O.Cl